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Compound of Interest

Compound Name: Carbon diselenide

Cat. No.: B3053059

Disclaimer: This document primarily contains information regarding carbon disulfide (CSz). Due
to a significant lack of available safety and toxicity data for carbon diselenide (CSez), the data
for its sulfur analog, carbon disulfide, is provided as a surrogate for hazard assessment and
safety planning. Carbon diselenide is expected to exhibit at least a similar, and potentially
greater, toxicity profile due to the presence of selenium.[1] Extreme caution is advised when
handling carbon diselenide.

Frequently Asked Questions (FAQs)

Q1: What are the primary inhalation hazards of carbon diselenide?

Al: While specific data for carbon diselenide is limited, it is known to have a high vapor
pressure and is considered a moderate inhalation hazard.[1] Its odor, when mixed with air, is
described as extremely offensive and is associated with highly toxic reaction products.[1]
Based on its analog, carbon disulfide, acute inhalation can cause central nervous system
effects such as dizziness, headache, and in severe cases, respiratory distress and death.[2][3]

[4]
Q2: What are the symptoms of acute exposure to analogous compounds like carbon disulfide?

A2: Acute inhalation of carbon disulfide can lead to a range of symptoms, including changes in
breathing, chest pains, nausea, vomiting, dizziness, fatigue, headache, and blurred vision.[2]
High-level exposure can result in more severe neurological effects like delirium, convulsions,
and unconsciousness.[2]
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Q3: Are there established occupational exposure limits for carbon diselenide?

A3: There are no established specific occupational exposure limits (e.g., PEL, TLV) for carbon
diselenide. For its analog, carbon disulfide, several limits have been established by different
regulatory bodies. These should be considered as minimum safety standards when handling
carbon diselenide.

Q4: What are the potential long-term health effects of chronic inhalation of analogous
compounds?

A4: Chronic exposure to carbon disulfide is known to cause significant health issues, primarily
affecting the nervous system.[2][5] Effects can include behavioral changes, polyneuropathy
(weakness and "pins and needles" in the limbs), and Parkinson-like symptoms.[5][6][7]
Reproductive effects, such as decreased sperm count and menstrual disturbances, have also
been reported in humans.[2]

Q5: What should | do in case of an accidental inhalation exposure?

A5: In case of accidental inhalation, immediately move the affected person to fresh air and
seek prompt medical attention.[8][9] If the person is not breathing, administer artificial
respiration.[8] It is crucial to show the Safety Data Sheet (SDS) to the attending medical
personnel.

Troubleshooting Guides for Experimental Work
Problem: | am experiencing headaches and dizziness in the laboratory.

o Possible Cause: Potential low-level leakage of carbon diselenide from your experimental
setup. The substance has a high vapor pressure, and even small leaks can lead to
significant vapor concentrations in the air.[1]

e Solution:
o Immediately cease the experiment and evacuate the area.

o Ensure proper ventilation is active (e.g., fume hood).
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o Wear appropriate personal protective equipment (PPE), including a respirator with organic
vapor cartridges, before re-entering the area to inspect for leaks.

o Use a gas detection system to monitor for airborne concentrations if available.
Problem: The material has an extremely foul odor that is causing discomfort.

o Possible Cause: Pure carbon diselenide has an odor similar to carbon disulfide, but upon
contact with air, it can form highly toxic and malodorous reaction products.[1]

e Solution:

o All handling of carbon diselenide should be performed in a well-ventilated chemical fume
hood to contain the vapors.

o Ensure your experimental apparatus is completely sealed to prevent any leakage.

o Consider using a gas scrubber or an appropriate trapping system for the exhaust from
your experiment.

Quantitative Toxicity and Exposure Data (for Carbon
Disulfide)
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Parameter Value Species Reference
OSHA PEL
(Permissible Exposure 20 ppm (8-hr TWA) Human [61[7]
Limit)
30 ppm (Ceiling) Human [61[7]
100 ppm (30-min
ppm ( Human [6]
peak)
NIOSH REL
(Recommended 1 ppm (10-hr TWA) Human [61[7]
Exposure Limit)
10 ppm (15-min
ppm ( Human [61[7]
STEL)
ACGIH TLV
(Threshold Limit 1 ppm (8-hr TWA) Human [6]
Value)
IDLH (Immediately
Dangerous to Life or 500 ppm Human [71[10]
Health)
_ 1,150 ppm (severe
Acute Inhalation o
o poisoning after 30 Human [10]
Toxicity )
min)
3,200 - 3,800 ppm
) ) Human [10]
(life-threatening)
5,000 ppm (death
ppm ( Human [10]

after 30-60 min)

TWA: Time-Weighted Average; STEL: Short-Term Exposure Limit

Experimental Protocols
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Protocol 1: Emergency Response to a Carbon
Diselenide Spill

e Immediate Action:
o Evacuate all personnel from the immediate spill area.
o Alert laboratory personnel and the institutional safety officer.

o If the spill is large or in a poorly ventilated area, evacuate the entire laboratory and follow
institutional emergency procedures.

» Personal Protective Equipment (PPE):
o Don a full-face respirator with organic vapor cartridges.

o Wear chemical-resistant gloves (e.g., Viton, SilverShield®/4H®), a chemical-resistant
apron or suit, and splash goggles.

e Spill Containment and Cleanup:
o If flammable, remove all ignition sources.

o Contain the spill using an absorbent material like vermiculite, dry sand, or earth. Do not
use combustible materials.

o Carefully collect the absorbed material into a sealed, labeled container for hazardous
waste disposal.

» Decontamination:
o Decontaminate the spill area according to your institution's approved procedures.
o Properly remove and decontaminate or dispose of all PPE.

e Ventilation:

o Ventilate the area thoroughly until air monitoring indicates it is safe to return.
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Caption: Workflow for responding to a suspected carbon diselenide leak.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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